Cas no 1535347-90-0 (2-{methyl(morpholin-2-yl)methylamino}acetic acid)

• Product Name: 2-{methyl(morpholin-2-yl)methylamino}acetic acid
• CAS No: 1535347-90-0
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 6339250
• PubChem ID: 81687121
• Update Time: 2025-08-02

2-{methyl(morpholin-2-yl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{methyl(morpholin-2-yl)methylamino}acetic acid
• 2-{methyl[(morpholin-2-yl)methyl]amino}acetic acid
• SCHEMBL21111181
• EN300-1069951
• AKOS020267430
• 1535347-90-0

• Inchi： 1S/C8H16N2O3/c1-10(6-8(11)12)5-7-4-9-2-3-13-7/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： QDFOZZJEVFMTND-UHFFFAOYSA-N
• SMILES： O1CCNCC1CN(C)CC(=O)O

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-{methyl(morpholin-2-yl)methylamino}acetic acid

Comprehensive Overview of 2-{methyl(morpholin-2-yl)methylamino}acetic acid (CAS No. 1535347-90-0)

In the rapidly evolving field of pharmaceutical and chemical research, 2-{methyl(morpholin-2-yl)methylamino}acetic acid (CAS No. 1535347-90-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 1535347-90-0, is a derivative of morpholine, a heterocyclic amine known for its versatility in drug design and organic synthesis. Researchers and industry professionals are increasingly exploring its role in medicinal chemistry, particularly in the development of novel bioactive molecules and small-molecule inhibitors.

The molecular structure of 2-{methyl(morpholin-2-yl)methylamino}acetic acid features a morpholine ring substituted with a methylaminoacetic acid moiety, which contributes to its amphiphilic character and hydrogen-bonding capacity. These properties make it a valuable intermediate in the synthesis of peptide mimetics and enzyme modulators. Recent studies have highlighted its potential in targeting protein-protein interactions (PPIs), a hot topic in drug discovery, as PPIs are implicated in numerous diseases, including cancer and neurodegenerative disorders.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-{methyl(morpholin-2-yl)methylamino}acetic acid in drug discovery?" The answer lies in its ability to serve as a scaffold for pharmacophores, enabling the design of molecules with improved binding affinity and selectivity. For instance, its morpholine component is often utilized to enhance water solubility and metabolic stability, critical factors in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization. This aligns with the growing demand for drug-like properties in modern therapeutics.

Another trending topic in the scientific community is the use of computational chemistry and AI-driven drug design to accelerate the discovery of new compounds. 2-{methyl(morpholin-2-yl)methylamino}acetic acid has been a subject of interest in molecular docking studies, where its interactions with biological targets are simulated to predict efficacy. Such approaches are revolutionizing the field, reducing the time and cost associated with traditional high-throughput screening methods.

From a synthetic perspective, the preparation of 2-{methyl(morpholin-2-yl)methylamino}acetic acid involves multi-step organic reactions, often starting from commercially available morpholine derivatives. Researchers have optimized protocols to achieve high yields and purity, addressing the need for scalable synthesis in industrial applications. The compound's stability under various conditions also makes it suitable for long-term storage and transport, a practical consideration for global supply chains.

Environmental and green chemistry considerations are also relevant to this compound. With increasing emphasis on sustainable synthesis, efforts have been made to develop catalytic methods and solvent-free reactions for its production. These advancements resonate with the broader push toward eco-friendly chemical processes, a priority for regulatory bodies and manufacturers alike.

In summary, 2-{methyl(morpholin-2-yl)methylamino}acetic acid (CAS No. 1535347-90-0) represents a promising candidate in the realm of pharmaceutical intermediates and drug discovery. Its structural features, combined with its applicability in cutting-edge research areas like PPI modulation and AI-driven design, position it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.